Cas no 2639379-36-3 (rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate)

• Product Name: rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate
• CAS No: 2639379-36-3
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5639678
• PubChem ID: 165897840
• Update Time: 2025-07-25

rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate
• EN300-27783473
• 2639379-36-3

• Inchi： 1S/C12H21NO2/c1-15-12(14)10-6-7-13-8-11(10)9-4-2-3-5-9/h9-11,13H,2-8H2,1H3/t10-,11-/m1/s1
• InChI Key： ZVRYNJZULKTLIA-GHMZBOCLSA-N
• SMILES： O(C)C([C@@H]1CCNC[C@@H]1C1CCCC1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate

Comprehensive Overview of rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate (CAS No. 2639379-36-3)

The compound rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate (CAS No. 2639379-36-3) is a chiral piperidine derivative with significant potential in pharmaceutical and organic synthesis. Its unique structure, featuring a cyclopentyl group and a methyl carboxylate moiety, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The compound’s piperidine scaffold is a common motif in bioactive molecules, often associated with improved pharmacokinetics and binding affinity. This aligns with current trends in drug design, where structure-activity relationships (SAR) and molecular docking studies dominate research discussions.

The synthesis of rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate typically involves multi-step organic reactions, including cyclization, esterification, and chiral resolution. Its CAS No. 2639379-36-3 serves as a critical identifier in chemical databases, facilitating collaboration and regulatory compliance. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and stereochemistry, ensuring reproducibility in research settings.

From a commercial perspective, rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate is gaining traction as a high-value intermediate for contract manufacturing organizations (CMOs) and academic labs. Its applications span peptide mimetics, enzyme inhibitors, and ligand design, addressing key challenges in medicinal chemistry. Notably, its cyclopentyl group enhances lipophilicity, a property highly sought after in CNS-targeting drugs.

Environmental and safety considerations are also paramount. While rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate is not classified as hazardous, proper handling protocols are recommended to maintain workplace safety. The compound’s stability under various storage conditions (e.g., inert atmosphere, low temperature) is frequently discussed in chemical forums and patent literature, reflecting its practical relevance.

Looking ahead, the integration of AI-driven drug discovery tools could further elevate the importance of rac-methyl (3R,4R)-3-cyclopentylpiperidine-4-carboxylate. Predictive models for stereoselective synthesis and virtual screening may unlock new applications, aligning with industry demands for faster, cost-effective R&D. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in organic and medicinal chemistry.